4-Fluorobenzoylacetonitrile
Cat. No. B105857
Key on ui cas rn:
4640-67-9
M. Wt: 163.15 g/mol
InChI Key: LOJBBLDAJBJVBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:13][C:14]#[N:15].[F:1][c:2]1[cH:3][cH:4][c:5]([C:6]([O:8][CH2:7][CH3:9])=[O:10])[cH:11][cH:12]1>>[F:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[O:8])[CH2:13][C:14]#[N:15])[cH:11][cH:12]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOC(=O)c1ccc(F)cc1
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Outcomes
Product
|
Name
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|
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Type
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product
|
|
Smiles
|
N#CCC(=O)c1ccc(F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
